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Compound of Interest

Compound Name: 4-Bromo-3-hydroxybenzonitrile

Cat. No.: B1344784 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-3-hydroxybenzonitrile
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This guide provides immediate, essential safety

and logistical information for 4-Bromo-3-hydroxybenzonitrile, a compound requiring careful

management due to its potential hazards.

Hazard Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-Bromo-3-hydroxybenzonitrile is classified as a hazardous substance. It is

considered harmful if swallowed, in contact with skin, or inhaled, and causes skin and serious

eye irritation[1][2]. Due to these potential risks, strict adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling 4-
Bromo-3-hydroxybenzonitrile.
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Protection Type Required PPE Specifications & Remarks

Eye and Face Protection Safety Goggles or Face Shield
Must be worn at all times to

protect against splashes.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any tears or punctures

before use.

Body Protection Laboratory Coat

A flame-retardant lab coat that

fully covers the arms is

required.

Respiratory Protection Fume Hood or Respirator

All handling of solid 4-Bromo-

3-hydroxybenzonitrile and its

solutions should be conducted

in a certified chemical fume

hood to avoid inhalation of

dust or vapors. If a fume hood

is not available, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.

Foot Protection Closed-toe Shoes
Shoes must fully cover the

feet.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational plan is crucial to minimize exposure and ensure a safe

working environment.

Preparation:

Ensure a chemical fume hood is operational and available.

Gather all necessary PPE as outlined in the table above.
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Have an emergency eyewash station and safety shower readily accessible.

Prepare a designated waste container for halogenated organic waste.

Handling the Solid Compound:

Conduct all weighing and transferring of solid 4-Bromo-3-hydroxybenzonitrile within the

chemical fume hood.

Use a spatula for transfers to minimize dust creation.

Keep the container of the chemical sealed when not in use.

Preparing Solutions:

When dissolving the compound, add the solid slowly to the solvent to avoid splashing.

Ensure the solution is mixed gently to prevent aerosolization.

Post-Handling:

Thoroughly clean the work area in the fume hood after use.

Remove PPE carefully, avoiding contact with contaminated surfaces.

Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures
In the event of an exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Disposal Plan
Proper disposal of 4-Bromo-3-hydroxybenzonitrile and its contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

4-Bromo-3-hydroxybenzonitrile is a halogenated organic compound.

All solid waste, contaminated consumables (e.g., gloves, weighing paper), and solutions

must be collected in a designated, properly labeled hazardous waste container for

"Halogenated Organic Waste."

Container Management:

The waste container must be kept closed except when adding waste.

The container should be stored in a well-ventilated, secondary containment area away

from incompatible materials.

Disposal Request:

Once the waste container is full, follow your institution's hazardous waste disposal

procedures to arrange for pickup by a certified waste management company.

Below is a workflow diagram illustrating the safe handling and disposal process for 4-Bromo-3-
hydroxybenzonitrile.
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Workflow for Handling 4-Bromo-3-hydroxybenzonitrile
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Store Waste Container Securely

Request Professional Disposal

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 4-Bromo-3-hydroxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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